Cas no 2137793-85-0 (2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137793-85-0
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6289129
• PubChem ID: 165848426
• Update Time: 2025-10-28

2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine
• EN300-1114548
• 2137793-85-0
• 2-[3-(1-methylcyclopropyl)propyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H16N4/c1-9(4-5-9)3-2-6-13-11-7-8(10)12-13/h7H,2-6H2,1H3,(H2,10,12)
• InChI Key： NCFSQLGRQYIZOK-UHFFFAOYSA-N
• SMILES： N1(CCCC2(C)CC2)N=CC(N)=N1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137793-85-0)

2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137793-85-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The unique structural features of this molecule, including the methylcyclopropyl moiety and the triazol-4-amine group, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.

The growing interest in 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine is driven by its relevance in modern drug development. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, making it a valuable candidate for the design of novel therapeutics. Recent studies have explored its applicability in addressing challenges such as antimicrobial resistance and chronic inflammatory diseases, which are among the most pressing health concerns today. The compound's structural versatility allows for further modifications, enabling scientists to fine-tune its properties for optimal performance.

From a chemical perspective, 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of experimental protocols. Its solubility profile, which varies depending on the solvent system, is a critical factor in its practical applications. The compound's molecular weight and logP value are also key parameters that influence its pharmacokinetic behavior, a topic of great interest to pharmaceutical researchers. These properties are often discussed in forums and publications focusing on drug discovery and medicinal chemistry.

The synthesis of 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine typically involves multi-step organic reactions, with careful attention to yield optimization and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound and ensure its quality. Given the increasing demand for high-purity chemical intermediates in the pharmaceutical industry, this compound has become a subject of interest for suppliers and manufacturers alike. Its CAS number, 2137793-85-0, serves as a unique identifier in global chemical databases, facilitating its procurement and regulatory compliance.

In the context of current research trends, 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine aligns with the broader exploration of heterocyclic compounds in drug design. The 1,2,3-triazole scaffold, in particular, has been extensively studied for its ability to mimic amide bonds while offering enhanced metabolic stability. This makes the compound a promising building block for the development of next-generation pharmaceuticals. Additionally, its potential applications in cancer research and neurological disorders have sparked further investigations, as scientists seek to unlock its full therapeutic potential.

The commercial availability of 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137793-85-0) has expanded in recent years, reflecting its growing importance in the chemical and pharmaceutical industries. Suppliers often highlight its high purity and consistent quality, which are essential for research and development activities. Pricing and availability can vary depending on market demand and production capacity, but the compound remains accessible to academic and industrial researchers worldwide. For those seeking detailed technical data, resources such as chemical catalogs and scientific literature provide comprehensive information on its properties and applications.

Looking ahead, the future of 2-3-(1-methylcyclopropyl)propyl-2H-1,2,3-triazol-4-amine appears promising, with ongoing studies exploring its potential in various therapeutic areas. As the scientific community continues to uncover new insights into its mechanisms of action and applications, this compound is likely to remain a focal point of innovation. Its combination of structural uniqueness and functional versatility positions it as a valuable asset in the ongoing quest for advanced medical solutions. Researchers and industry professionals alike are encouraged to stay updated on the latest developments related to this intriguing molecule.